![molecular formula C7H14N2O B1490706 2-Oxa-6,9-diazaspiro[4.5]decane CAS No. 923277-58-1](/img/structure/B1490706.png)
2-Oxa-6,9-diazaspiro[4.5]decane
Overview
Description
2-Oxa-6,9-diazaspiro[4.5]decane-7,10-dione is a compound with the CAS Number: 2097936-27-9 . It has a molecular weight of 170.17 . The IUPAC name for this compound is 2-oxa-6,9-diazaspiro[4.5]decane-7,10-dione .
Synthesis Analysis
There are several methods for the synthesis of 2-Oxa-6,9-diazaspiro[4.5]decane. One method involves the reduction of 4-halogenobutanonitrile derivatives with lithium aluminum hydride or hydrogen in the presence of Raney nickel and aqueous ammonia in methanol . This leads to the closure of the pyrrolidine ring into heterocycles .Molecular Structure Analysis
The InChI code for 2-Oxa-6,9-diazaspiro[4.5]decane-7,10-dione is 1S/C7H10N2O3/c10-5-3-8-6(11)7(9-5)1-2-12-4-7/h1-4H2,(H,8,11)(H,9,10) .Physical And Chemical Properties Analysis
2-Oxa-6,9-diazaspiro[4.5]decane-7,10-dione is a solid compound .Scientific Research Applications
Role in Synthesis of Spiroacetal Natural Products
The compound plays a crucial role in the stereoselective synthesis of 1,6,9-Tri-oxaspiro[4.5]decanes from D-Glucose . These are novel structural motifs of spiroacetal natural products. Spiroacetals are the central structural core element of numerous natural products and are essential for their biological activity .
FGFR4 Inhibitor
It is used as an FGFR4 inhibitor for the treatment of hepatocellular carcinoma . FGFR4 is a member of the fibroblast growth factor receptor family, where amino acid sequence is highly conserved between members and throughout evolution .
Vanin-1 Enzyme Inhibitor
The compound acts as an inhibitor of the vanin-1 enzyme . Vanin-1 plays an important role in metabolism and inflammation .
17β-HSD1 Inhibitor
It is used as a 17β-HSD1 inhibitor in the treatment or prevention of diseases or disorders associated with steroid hormones or requiring concentration reduction of endogenous estradiol .
sGC Stimulant
The compound is used as an NO-independent and heme-dependent sGC stimulant . These are useful in the treatment of a variety of diseases .
Role in Structure-Activity Relationship Studies
The compound is used in structure-activity relationship studies, potentially leading to novel antibiotics and selective anticancer agents .
Future Directions
Mechanism of Action
Target of Action
The primary targets of 2-Oxa-6,9-diazaspiro[4This compound is a relatively new chemical entity and its specific molecular targets are still under investigation .
Mode of Action
The mode of action of 2-Oxa-6,9-diazaspiro[4As a new compound, its interaction with its targets and the resulting changes are subjects of ongoing research .
Biochemical Pathways
The biochemical pathways affected by 2-Oxa-6,9-diazaspiro[4It has been suggested that this compound may be involved in the production of biologically active compounds .
Result of Action
The molecular and cellular effects of 2-Oxa-6,9-diazaspiro[4As a new compound, its effects are still being studied .
properties
IUPAC Name |
2-oxa-6,9-diazaspiro[4.5]decane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O/c1-4-10-6-7(1)5-8-2-3-9-7/h8-9H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
INFAWVFQIANKJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC12CNCCN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
142.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxa-6,9-diazaspiro[4.5]decane | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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